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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171 Get Quote

Essential Safety and Handling Guide for Isooctyl
Acrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Isooctyl acrylate in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant laboratory practices.

Physicochemical and Safety Data
The following tables summarize key quantitative data for Isooctyl acrylate, crucial for risk

assessment and safe handling.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 29590-42-9

Molecular Formula C11H20O2

Molecular Weight 184.28 g/mol

Appearance Colorless liquid

Odor Acrid

Boiling Point >270 °C

Flash Point 91 °C (closed cup)

Vapor Pressure 0.153 mm Hg

Table 2: Exposure Limits and Flammability

Parameter Value

Workplace Environmental Exposure Level

(WEEL)
5 ppm[1]

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling of Isooctyl
acrylate.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and ignition

sources.[2] Keep containers tightly closed.[2]
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Compatibility: Store separately from strong oxidizing agents, acids, and bases.

Labeling: Ensure all containers are clearly and accurately labeled with the chemical name

and associated hazards.

Handling and Use
Ventilation: Always handle Isooctyl acrylate in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 3.

Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or

smoke in areas where Isooctyl acrylate is handled or stored.

Static Discharge: Take precautionary measures against static discharge. Ground all

equipment when transferring the material.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye Protection Chemical splash goggles or a face shield.

Hand Protection

Nitrile or neoprene gloves. A study indicated that

nitrile rubber showed no permeation by a

mixture containing isooctyl acrylate after 480

minutes.[4]

Respiratory Protection

For concentrations exceeding the WEEL, use a

NIOSH-approved air-purifying respirator with

organic vapor cartridges. A half-mask respirator

is suitable for many applications.[5][6]

Body Protection

A lab coat or chemical-resistant apron. In case

of potential splashing, chemical-resistant

coveralls are recommended.
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Disposal Plan
Waste Characterization: Isooctyl acrylate waste should be considered hazardous. While not

specifically listed by the EPA, it may exhibit characteristics of hazardous waste (e.g.,

ignitability).[2][7]

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams.

Disposal Method: Dispose of hazardous waste through a licensed and certified hazardous

waste disposal company. Follow all local, state, and federal regulations.[2]

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical waste.

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency.

Spills and Leaks
Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and decontaminate the spill surface with soap and water.

Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team or local fire department.
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Prevent the spill from entering drains or waterways.

First Aid Measures
Table 4: First Aid for Isooctyl Acrylate Exposure

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.
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Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.

Containers may explode when heated.

Workflow Diagrams
The following diagrams illustrate the standard handling and emergency procedures for Isooctyl
acrylate.
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Standard Handling Workflow for Isooctyl Acrylate

Preparation

Handling

Post-Handling

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Transfer Chemical

Perform Experiment

Dispose of Waste in Designated Container

Decontaminate Work Area

Remove and Store PPE Properly

Wash Hands Thoroughly
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Emergency Spill Response for Isooctyl Acrylate

Assess

Small Spill Response

Large Spill Response

Spill Occurs

Assess Spill Size and Risk

Don PPE (incl. Respirator)

Small & Manageable

Evacuate Area

Large or Unmanageable

Contain Spill with Absorbent

Collect Waste

Decontaminate Area

Spill Managed

Alert Emergency Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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